Cas no 554404-33-0 (4-(4-chlorophenoxy)methylbenzohydrazide)

• Product Name: 4-(4-chlorophenoxy)methylbenzohydrazide
• CAS No: 554404-33-0
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD03965242
• CID: 3059123
• PubChem ID: 2060452
• Update Time: 2025-06-22

4-(4-chlorophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chlorophenoxy)methyl)benzohydrazide
• 4-(4-chlorophenoxy)methylbenzohydrazide
• BBL039429
• 4-[(4-chlorophenoxy)methyl]benzohydrazide
• SR-01000039633-1
• Z56887605
• STK315904
• 554404-33-0
• SR-01000039633
• CS-0268123
• EN300-03808
• 4-(4-Chloro-phenoxymethyl)-benzoic acid hydrazide
• G35216
• MFCD03965242
• EXA40433
• 4-(4-chlorophenoxymethyl)benzohydrazide
• AKOS000116179

• MDL： MFCD03965242
• Inchi： 1S/C14H13ClN2O2/c15-12-5-7-13(8-6-12)19-9-10-1-3-11(4-2-10)14(18)17-16/h1-8H,9,16H2,(H,17,18)
• InChI Key： LQJFLGKXJRWHKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C=CC(C(NN)=O)=CC=1

Computed Properties

• Exact Mass: 276.0665554Da
• Monoisotopic Mass: 276.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(4-chlorophenoxy)methylbenzohydrazide

Introduction to 4-(4-Chlorophenoxy)methylbenzohydrazide (CAS No. 554404-33-0)

4-(4-Chlorophenoxy)methylbenzohydrazide, identified by the CAS registry number 554404-33-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzohydrazide, with a unique substitution pattern that includes a chlorophenoxy group attached to the methyl position. The structure of this compound is characterized by a benzene ring connected to a hydrazide group, which is further substituted by a chlorophenoxy methyl group. This combination of functional groups imparts distinctive chemical properties and biological activities to the molecule.

The synthesis of 4-(4-Chlorophenoxy)methylbenzohydrazide involves a series of well-defined organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and potential commercial applications. Researchers have explored various reaction pathways to optimize the yield and purity of this compound, ensuring its reliability for use in diverse experimental setups.

One of the most promising applications of 554404-33-0 lies in its potential as a pharmacological agent. Studies have demonstrated that this compound exhibits significant bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cellular signaling pathways, making it a valuable tool in drug discovery efforts targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 4-(4-Chlorophenoxy)methylbenzohydrazide has also been investigated for its role in chemical synthesis as an intermediate. Its structure serves as a versatile platform for the construction of more complex molecules, including those with potential therapeutic applications. The ease with which this compound can be modified further enhances its utility in organic synthesis.

The toxicological profile of CAS No. 554404-33-0 has been extensively studied to ensure its safe handling and use in research settings. Acute and chronic toxicity studies have been conducted, providing critical insights into its safety parameters. These studies are essential for regulatory compliance and for guiding safe practices in laboratories where this compound is used.

Recent advancements in computational chemistry have also contributed to our understanding of the properties of 554404-33-0. Quantum mechanical calculations and molecular docking studies have provided detailed insights into its electronic structure, conformational flexibility, and binding affinities with biological targets. These computational approaches complement experimental findings, offering a comprehensive view of the compound's behavior at the molecular level.

In conclusion, 4-(4-Chlorophenoxy)methylbenzohydrazide (CAS No. 554404-33-0) stands out as a significant compound with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with its diverse functional groups, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new dimensions of its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.